Cas no 1993218-15-7 (Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-)

• Product Name: Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-
• CAS No: 1993218-15-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5934221
• PubChem ID: 92794235
• Update Time: 2025-08-04

Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-
• 1993218-15-7
• rel-(4aR,8aR)-Octahydropyrano[3,4-b][1,4]oxazine

• Inchi： 1S/C7H13NO2/c1-3-9-5-7-6(1)8-2-4-10-7/h6-8H,1-5H2/t6-,7+/m1/s1
• InChI Key： PMVVAENUEIYCPG-RQJHMYQMSA-N
• SMILES： O1CCN[C@]2([H])CCOC[C@]12[H]

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 234.9±40.0 °C(Predicted)
• pka: 8.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-

Introduction to Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- (CAS No. 1993218-15-7)

The compound Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-, identified by its CAS number 1993218-15-7, represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its complex bicyclic structure featuring a pyranopyrazine core and an oxazine ring, has garnered considerable attention due to its unique pharmacological properties and potential applications in medicinal chemistry.

At the heart of this compound's appeal lies its intricate stereochemistry. The specific configuration (4aR,8aR) indicates a precise three-dimensional arrangement that is critical for its biological activity. This stereochemical framework has been meticulously studied to optimize interactions with biological targets, making it a valuable scaffold for drug discovery. The oxazine moiety, in particular, introduces a versatile nitrogen-containing heterocycle that can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity and selectivity.

Recent research has highlighted the role of Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- as a promising candidate for developing novel therapeutic agents. Studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to interact with enzymes involved in metabolic disorders. The oxazine ring's ability to form stable hydrogen bonds with amino acid residues in protein targets further underscores its therapeutic potential.

The synthesis of Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- presents unique challenges due to its complex cyclic structure. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been instrumental in achieving the desired stereochemical purity. These innovations not only streamline the synthesis but also open doors for further structural modifications and derivatization.

In the realm of medicinal chemistry, the development of new heterocyclic compounds like Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- is driven by the need for more effective and selective therapeutic agents. The compound's unique structural features make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. For example, the presence of multiple chiral centers allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Moreover, computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel- and biological targets. These studies provide insights into binding affinities and mechanism of action, guiding the design of next-generation analogs with enhanced efficacy. The integration of experimental data with computational approaches has become a cornerstone of modern drug discovery pipelines.

The versatility of Pyrano[3,4-b][1,4]oxazine derivatives extends beyond their therapeutic applications. Researchers have explored their use as intermediates in the synthesis of more complex molecules with tailored properties. For instance, functionalization of the oxazine ring has led to the development of novel ligands for use in biochemical assays and imaging techniques. This underscores the compound's significance not only as a drug candidate but also as a building block for broader chemical innovation.

As our understanding of biological systems continues to evolve，the demand for structurally diverse and biologically active compounds like Pyrano[3，4-b][1，4]oxazine，octahydro-(，(4aR，8aR)-rel-) remains high。 Future research will likely focus on exploring new synthetic routes，optimizing pharmacological profiles，and expanding its applications in areas such as oncology，neurology，and infectious diseases。 The continued investigation into this class of molecules promises to yield groundbreaking advancements in medicine.